3-{[(2,5-difluorobenzyl)amino]methyl}-3-hydroxy-1-(3-methylbenzyl)-2-piperidinone

• IUPAC Name: 3-[[(2,5-difluorophenyl)methylamino]methyl]-3-hydroxy-1-[(3-methylphenyl)methyl]piperidin-2-one
• InChI: InChI=1S/C21H24F2N2O2/c1-15-4-2-5-16(10-15)13-25-9-3-8-21(27,20(25)26)14-24-12-17-11-18(22)6-7-19(17)23/h2,4-7,10-11,24,27H,3,8-9,12-14H2,1H3
• InChI Key: LYGFNXFYSXENSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCCC(C2=O)(CNCC3=C(C=CC(=C3)F)F)O
• Molecular Formula: C21H24F2N2O2
• Molecular Weight: 374.4 g/mol

Description

The compound “3-{[(2,5-difluorobenzyl)amino]methyl}-3-hydroxy-1-(3-methylbenzyl)-2-piperidinone” is a complex organic molecule. It contains a piperidinone ring, which is a six-membered ring with one nitrogen atom and a carbonyl group. The molecule also has benzyl groups, which are aromatic rings attached to a methylene group, and an amino group attached to the benzyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the piperidinone ring, the benzyl groups, and the amino group. The difluorobenzyl group would introduce electronegative fluorine atoms, which could influence the compound’s reactivity.

Chemical Reactions Analysis

The compound could undergo various chemical reactions. For instance, the amino group might participate in acid-base reactions. The carbonyl group in the piperidinone ring could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of the polar carbonyl group and the electronegative fluorine atoms could influence its solubility and reactivity.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the biological target it interacts with.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. If it’s intended to be a drug, studies could focus on its pharmacological effects, toxicity, and therapeutic potential.